Cas no 1361891-13-5 (5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid)

• Product Name: 5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid
• CAS No: 1361891-13-5
• MF: C₁₃H₉Cl₂NO₃
• MW: 298.121461629868
• CID: 4919179
• Update Time: 2025-10-30

5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid

• Inchi： 1S/C13H9Cl2NO3/c14-9-1-2-10(11(15)5-9)8-3-7(4-12(17)18)13(19)16-6-8/h1-3,5-6H,4H2,(H,16,19)(H,17,18)
• InChI Key： ZRBDZLOFJNNACE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CNC(C(CC(=O)O)=C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 459
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4

Additional information on 5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid

5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic Acid: A Comprehensive Overview

The compound 5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid, with CAS No. 1361891-13-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a pyridine ring substituted with a hydroxyl group at position 2, a dichlorophenyl group at position 5, and an acetic acid moiety at position 3. These structural elements contribute to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of 5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid in the development of novel therapeutic agents. Researchers have explored its role as a potential lead compound for anti-inflammatory and antioxidant therapies. The presence of the dichlorophenyl group enhances the molecule's stability and bioavailability, making it a promising candidate for drug delivery systems. Furthermore, the hydroxyl group at position 2 plays a crucial role in hydrogen bonding, which is essential for its interaction with biological targets.

In terms of synthesis, 5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, ensuring that the compound meets the standards required for preclinical studies. The use of advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry has enabled precise characterization of the compound.

The biological evaluation of 5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid has revealed its potential as an anti-cancer agent. Preclinical studies have demonstrated its ability to inhibit the growth of cancer cells by targeting specific signaling pathways. Additionally, the compound has shown promise in modulating inflammatory responses, making it a potential candidate for treating chronic inflammatory diseases such as arthritis.

In conclusion, 5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and promising biological activities underscore its potential as a lead compound in drug discovery. Continued research into its properties and mechanisms of action will undoubtedly contribute to advancements in medicinal chemistry and pharmacology.